5-(4-Chlorophenyl)-2-[2-(4-methoxyphenyl)ethyl]-1,3-thiazole

• IUPAC Name: 5-(4-chlorophenyl)-2-[2-(4-methoxyphenyl)ethyl]-1,3-thiazole
• InChI: InChI=1S/C18H16ClNOS/c1-21-16-9-2-13(3-10-16)4-11-18-20-12-17(22-18)14-5-7-15(19)8-6-14/h2-3,5-10,12H,4,11H2,1H3
• InChI Key: PJIQOAUTORKJRN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCC2=NC=C(S2)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H16ClNOS
• Molecular Weight: 329.8 g/mol

Description

5-(4-Chlorophenyl)-2-[2-(4-methoxyphenyl)ethyl]-1,3-thiazole (hereafter referred to as 5-CPT) is a novel synthetic compound that has been studied for its potential applications in scientific research. 5-CPT has been studied for its synthesis methods, mechanism of action, biochemical and physiological effects, advantages and limitations for laboratory experiments, and future directions.

Scientific Research Applications

Therapeutic Efficacy and Safety Assessment

Research on compounds with similar structures has been conducted to evaluate their therapeutic efficacy and safety in treating various conditions. For example, the antimycotic sertaconazole has shown high efficacy and safety in treating Pityriasis versicolor, demonstrating the potential of related compounds for topical therapy in dermatological conditions. Studies have also assessed the therapeutic efficacy and safety of new antimycotics like sertaconazole in treating superficial mycoses caused by Candida albicans, highlighting the importance of evaluating the safety profile of chemical compounds in clinical settings (Nasarre et al., 1992) (Umbert et al., 1992).

Metabolite Identification and Monitoring

The identification and quantification of metabolites for compounds like etridiazole in biological monitoring provide insights into the metabolic pathways and potential biological impacts of related chemical compounds. Such research outlines the methodologies for detecting and quantifying chemical compounds and their metabolites in biological samples, offering a framework for similar studies on 5-(4-Chlorophenyl)-2-[2-(4-methoxyphenyl)ethyl]-1,3-thiazole (Welie et al., 2005).

Sensitizing Capacity and Allergenic Potential

The evaluation of the sensitizing capacity of compounds, as seen with sertaconazole, provides essential data on the allergenic potential of chemical substances applied topically. This research is crucial for ensuring the safety of compounds intended for dermatological use (Romaguera et al., 1992).

Environmental and Biological Monitoring

Studies on nonylphenol and octylphenol in human adipose tissue underscore the importance of monitoring environmental contaminants and their accumulation in the human body. This line of research is vital for understanding the environmental impact and bioaccumulation potential of synthetic chemicals, including those with structures similar to 5-(4-Chlorophenyl)-2-[2-(4-methoxyphenyl)ethyl]-1,3-thiazole (Lopez-Espinosa et al., 2009).